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Compound of Interest

Compound Name: Spirotryprostatin B

Cat. No.: B1243138

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Spirotryprostatin B, a metabolite of Aspergillus fumigatus, has garnered significant attention

in the field of medicinal chemistry due to its potent inhibitory activity against microtubule

assembly, leading to cell cycle arrest in the G2/M phase.[1][2] This has established it as a

promising scaffold for the development of novel anticancer agents. The unique

spiro[pyrrolidine-3,3'-oxindole] core and the prenyl side chain present considerable synthetic

challenges, and numerous strategies have been developed to access this complex architecture

and its analogs.[3][4] This document provides an overview of key synthetic methods, detailed

experimental protocols, and comparative data to aid researchers in the synthesis and

exploration of Spirotryprostatin B analogs for drug discovery.

Key Synthetic Strategies
The total synthesis of Spirotryprostatin B and its analogs has been approached through

several distinct strategies, primarily focusing on the stereoselective construction of the C3

spiro-quaternary center. Notable approaches include:

Biomimetic Oxidative Rearrangement: Pioneered by Ganesan and others, this approach

mimics the proposed biosynthetic pathway. It involves the oxidative rearrangement of a
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tryptophan-containing precursor, often a tetrahydro-β-carboline, using reagents like N-

bromosuccinimide (NBS) to stereoselectively form the spirooxindole core.[5][6]

Magnesium Iodide-Mediated Ring Expansion: Developed by Carreira and co-workers, this

elegant strategy involves the reaction of a spiro[cyclopropane-1,3'-oxindole] with an aldimine

in the presence of magnesium iodide. This leads to a rapid assembly of the spirotryprostatin

core.[7][8][9]

1,3-Dipolar Cycloaddition: The Williams group utilized an asymmetric 1,3-dipolar

cycloaddition of an azomethine ylide with a methyleneindolinone derivative to construct the

pyrrolidine ring and set the stereochemistry of the spirocenter.[1][3]

Intramolecular N-Acyliminium Ion Cyclization: Horne and co-workers developed a method

based on the spirocyclization of an N-acyliminium ion generated from a 2-halotryptophan

derivative.[3]

Palladium-Catalyzed Asymmetric Prenylation: The Trost group introduced a palladium-

catalyzed asymmetric allylic alkylation (AAA) approach for the diastereoselective installation

of the prenyl group.[1][3]

Mannich Reaction: Danishefsky's group reported a Mannich-type reaction between an

oxindole derivative and an aldehyde to construct the spirocyclic system.[4][10]

The choice of synthetic route often depends on the desired analog, the availability of starting

materials, and the desired level of stereocontrol.

Comparative Data of Synthetic Routes
The following table summarizes the overall yields and step counts for several reported total

syntheses of Spirotryprostatin B, providing a comparative overview of their efficiencies.
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Synthetic
Strategy

Key Reaction Overall Yield
Number of
Steps

Reference

Danishefsky

(1998,

Spirotryprostatin

A)

Oxidative

Rearrangement
- - [4]

Ganesan (2000)

Biomimetic

Oxidative

Rearrangement

- 4 (from L-Trp) [5]

Williams (2000)

Asymmetric 1,3-

Dipolar

Cycloaddition

- - [3]

Carreira (2005)
MgI2-Mediated

Ring Expansion
- - [7][8]

Trost (2007)

Palladium-

Catalyzed

Asymmetric

Prenylation

- - [3]

Horne (2004)

Intramolecular N-

Acyliminium Ion

Cyclization

6.2% 4 [3]

Zhang (2019,

Spirotryprostatin

A)

Intramolecular

Cyclization/OsO4

Oxidation

- - [4]

Biological Activity of Spirotryprostatin Analogs
The primary biological effect of Spirotryprostatin B is the disruption of microtubule dynamics,

leading to cell cycle arrest at the G2/M phase. Structure-activity relationship (SAR) studies

have been facilitated by the various synthetic routes that allow for the creation of diverse

analogs.
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Compound IC50 (µM) Cell Line Notes Reference

Spirotryprostatin

B
14.0 tsFT210

Inhibits cell cycle

progression at

the G2/M phase.

[11]

Spirotryprostatin

A
197.5 tsFT210

Less active than

Spirotryprostatin

B.

[11]

Dihydrospirotrypr

ostatin B
- -

A key

intermediate and

analog.

[5]

13b (analog) - -

Active against

Gram-positive

bacteria.

[12]

15b (analog) - -

Active against

Gram-positive

bacteria.

[12]

13d, 13e

(analogs)
- -

Selective activity

against

Streptococcus

lactis.

[12]

Experimental Protocols
The following are detailed protocols for key transformations in the synthesis of

Spirotryprostatin B analogs, adapted from the literature.

Protocol 1: Biomimetic Oxidative Rearrangement (Ganesan Lab)

This protocol describes the formation of the spirooxindole core from a tetrahydro-β-carboline

precursor.

Materials:

Tetrahydro-β-carboline precursor
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N-Bromosuccinimide (NBS)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO3)

Brine

Anhydrous sodium sulfate (Na2SO4)

Silica gel for column chromatography

Procedure:

Dissolve the tetrahydro-β-carboline precursor in dichloromethane (DCM) at 0 °C.

Add N-bromosuccinimide (NBS) (1.1 equivalents) portion-wise to the solution.

Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir

for an additional 2 hours.

Quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO3).

Separate the organic layer and wash it sequentially with saturated aqueous NaHCO3 and

brine.

Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate in

vacuo.

Purify the crude product by silica gel column chromatography to yield the desired

spirooxindole.

Protocol 2: MgI2-Mediated Ring Expansion (Carreira Lab)

This protocol details the construction of the spiro[pyrrolidine-3,3'-oxindole] core via a

magnesium iodide-mediated ring expansion.

Materials:
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Spiro[cyclopropane-1,3'-oxindole]

Aldimine

Magnesium iodide (MgI2)

Diethyl ether (Et2O)

Dichloromethane (DCM)

Saturated aqueous ammonium chloride (NH4Cl)

Anhydrous sodium sulfate (Na2SO4)

Silica gel for column chromatography

Procedure:

To a solution of the spiro[cyclopropane-1,3'-oxindole] and the aldimine in a mixture of diethyl

ether (Et2O) and dichloromethane (DCM) at -78 °C, add a solution of magnesium iodide

(MgI2) in Et2O.

Stir the reaction mixture at -78 °C for the specified time (typically several hours).

Quench the reaction with saturated aqueous ammonium chloride (NH4Cl).

Allow the mixture to warm to room temperature and extract with DCM.

Dry the combined organic layers over anhydrous sodium sulfate (Na2SO4), filter, and

concentrate under reduced pressure.

Purify the residue by flash chromatography on silica gel to afford the spiro[pyrrolidine-3,3'-

oxindole] product.

Protocol 3: Julia-Kocienski Olefination for Prenyl Side Chain Installation (Carreira Lab)

This protocol describes the installation of the prenyl side chain onto a key aldehyde precursor.

Materials:
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Aldehyde precursor

1-phenyl-1H-tetrazole-5-thiol

Potassium carbonate (K2CO3)

Acetone

Sodium hydride (NaH)

Dimethylformamide (DMF)

(3-methyl-2-butenyl)sulfone

Potassium hexamethyldisilazide (KHMDS)

Tetrahydrofuran (THF)

Procedure:

Synthesize the required sulfone by reacting 1-phenyl-1H-tetrazole-5-thiol with 3-methyl-2-

butenyl chloride in the presence of potassium carbonate in acetone.

In a separate flask, dissolve the aldehyde precursor in anhydrous tetrahydrofuran (THF) and

cool to -78 °C.

In another flask, deprotonate the (3-methyl-2-butenyl)sulfone with potassium

hexamethyldisilazide (KHMDS) in THF at -78 °C.

Add the resulting sulfone anion solution to the aldehyde solution at -78 °C.

Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature.

Quench the reaction with saturated aqueous ammonium chloride (NH4Cl) and extract with

ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na2SO4),

and concentrate in vacuo.
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Purify the product by silica gel chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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